Cas no 2060062-46-4 ((2-methyl-octahydro-1-benzofuran-3a-yl)methanamine)

• Product Name: (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine
• CAS No: 2060062-46-4
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD30501752
• CID: 5163935
• PubChem ID: 165750417
• Update Time: 2025-10-10

(2-methyl-octahydro-1-benzofuran-3a-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3a(4H)-Benzofuranmethanamine, hexahydro-2-methyl-
• (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine

• MDL： MFCD30501752
• Inchi： 1S/C10H19NO/c1-8-6-10(7-11)5-3-2-4-9(10)12-8/h8-9H,2-7,11H2,1H3
• InChI Key： YVNGSSVKQXYVIU-UHFFFAOYSA-N
• SMILES： O1C2CCCCC2(CN)CC1C

Additional information on (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine

Chemical Profile of (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine (CAS No. 2060062-46-4)

(2-methyl-octahydro-1-benzofuran-3a-yl)methanamine, identified by its CAS number 2060062-46-4, is a complex organic compound with significant implications in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methyl group at the 2-position and an octahydro structure at the benzofuran core contributes to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine consists of a benzofuran scaffold substituted with an octahydro ring system, which enhances its stability and solubility in various solvents. This structural motif is commonly found in natural products and bioactive molecules, suggesting that it may exhibit pharmacological effects similar to those of known benzofuran derivatives. Recent studies have highlighted the importance of benzofuran-based compounds in the development of drugs targeting neurological disorders, inflammation, and cancer.

In the realm of drug discovery, the synthesis and characterization of (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine have been areas of active research. The compound's potential as a lead molecule has been explored in various preclinical studies, where it has shown promise in modulating specific biological pathways. For instance, research indicates that benzofuran derivatives can interact with enzymes and receptors involved in pain perception, making them candidates for developing novel analgesics. Additionally, the octahydro structure may contribute to improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity.

The synthesis of (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework. The use of chiral auxiliaries or catalysts ensures the enantioselective synthesis of the desired isomer, which is crucial for achieving optimal biological activity.

Recent advancements in computational chemistry have further facilitated the study of (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine. Molecular modeling techniques allow researchers to predict the binding modes of this compound with biological targets, providing insights into its mechanism of action. These computational studies have been complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have helped elucidate the three-dimensional structure of the compound and its interactions with proteins.

The pharmacological profile of (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine has been investigated in several in vitro and in vivo models. Initial studies have revealed that this compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an antidepressant or anxiolytic agent. Furthermore, its ability to inhibit inflammatory pathways has been observed in cell culture experiments, indicating its therapeutic relevance in managing chronic inflammatory diseases.

The development of novel pharmaceuticals often involves optimizing synthetic routes to improve cost-efficiency and scalability. For (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine, efforts have been focused on developing greener synthetic methodologies that minimize waste generation and reduce environmental impact. The integration of flow chemistry techniques has shown promise in achieving these goals by providing controlled reaction conditions and efficient product isolation.

The future prospects for (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine in drug development are promising. Ongoing research aims to explore its potential applications in treating neurodegenerative diseases, where benzofuran derivatives have demonstrated neuroprotective effects. Additionally, modifications to its molecular structure may enhance its pharmacological properties, leading to more effective therapeutic agents.

In conclusion, (2-methyl-octahydro-1-benzofuran-3a-yl)methanamine (CAS No. 2060062-46-4) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique chemical properties make it a valuable scaffold for drug discovery, while recent advancements in synthetic chemistry and computational biology continue to expand our understanding of its therapeutic possibilities.